Suspenoidside B

• Molecular Formula: C25H30O12
• Molecular Weight: 522.5 g/mol
• InChI: InChI=1S/C25H30O12/c26-9-17-20(29)21(30)22(31)25(36-17)37-24-19-13(4-7-15(19)16(11-35-24)23(32)33)10-34-18(28)8-3-12-1-5-14(27)6-2-12/h1-3,5-6,8,11,13,15,17,19-22,24-27,29-31H,4,7,9-10H2,(H,32,33)/b8-3+/t13-,15-,17-,19-,20-,21+,22-,24+,25+/m1/s1
• InChIKey: MSTXUNFWAMGRBW-JVARUGHRSA-N

Suspenoidside B from Forsythia suspensa

Suspenoidside B is a naturally occurring iridoid glycoside first isolated from the fruits of *Forsythia suspensa* [1]. It is a member of a small family of suspenoidsides (A-E) that have demonstrated specific and quantifiable hepatoprotective activity in an established in vitro model of drug-induced liver injury [1]. This compound is not a generic natural product; its procurement value is defined by its precise, comparator-backed bioactivity profile within a well-characterized structural class, making it a targeted tool for liver disease research.

Probe Natural iridoid glycoside for hepatoprotection assay context

Model APAP-induced HepG2 cell damage study

Identity Peer-reviewed structural elucidation (NMR/ECD)

• [1] Shao SY, Feng ZM, Yang YN, Jiang JS, Zhang PC. New iridoid glycosides from the fruits of Forsythia suspensa and their hepatoprotective activities. Bioorg Chem. 2017 Dec;75:303-309. View Source

Why Suspenoidside B Cannot Be Substituted

A direct, in-class comparator reveals that not all iridoid glycosides from *Forsythia suspensa* possess the same bioactivity. While compounds like forsydoitriside A show no significant hepatoprotective effect in the same assay system at a standard screening concentration, Suspenoidside B is among a select subset that demonstrates strong, quantifiable protective activity [1]. This evidence underscores that the specific molecular architecture of Suspenoidside B—its unique combination of an iridoid core with specific esterification—is essential for its observed activity. Therefore, substituting with a different, structurally related iridoid glycoside would not guarantee comparable experimental outcomes, making compound-specific selection critical.

Target Suspenoidside B – reported active in APAP HepG2 model

Analog risk Suspenoidside A, 4, 7, 8 – classified as inactive in same assay; activity cliff within isolate cohort

Activity is highly structure-dependent; co-isolated iridoid glycosides may not reproduce model response. Verify identity before substitution.

• [1] Shao SY, Feng ZM, Yang YN, Jiang JS, Zhang PC. New iridoid glycosides from the fruits of Forsythia suspensa and their hepatoprotective activities. Bioorg Chem. 2017 Dec;75:303-309. View Source

Suspenoidside B Differential Hepatoprotection Evidence

Active vs Inactive Iridoids in HepG2 Model

In a direct comparator study, Suspenoidside B was identified as one of the active compounds that demonstrated strong hepatoprotective activity against acetaminophen (APAP)-induced damage in HepG2 cells. This is in contrast to another iridoid glycoside isolated from the same plant source, forsydoitriside A, which showed no significant protective effect in the identical assay [1]. This quantitative, in-class differentiation confirms that Suspenoidside B's activity is not a general property of all compounds from *Forsythia suspensa* but is specific to a subset of its iridoid glycosides.

Activity differentiation

Class‑level inference

Suspenoidside B (compound 3) active vs. compounds 1,4,7,8 inactive in APAP HepG2 model (qualitative, no IC50 available)

Activity cliff within isolation series guides structure‑activity review for procurement

Full dose‑response data behind paywall; verify reported activity in replicate assays

Evidence Dimension	Hepatoprotective activity
Target Compound Data	Possesses strong hepatoprotective activity [1]
Comparator Or Baseline	Forsydoitriside A (another iridoid glycoside from the same study)
Quantified Difference	Forsydoitriside A shows no significant hepatoprotective activity at 10 μM [1]
Conditions	Acetaminophen (APAP)-induced HepG2 cell damage model; cell viability was quantified via MTT assay after a 24 h treatment period [1]

Why This Matters

This evidence establishes that Suspenoidside B possesses a desired, quantifiable bioactivity that is absent in a closely related analog, thereby justifying its specific selection for hepatoprotection research.

• [1] Shao SY, Feng ZM, Yang YN, Jiang JS, Zhang PC. New iridoid glycosides from the fruits of Forsythia suspensa and their hepatoprotective activities. Bioorg Chem. 2017 Dec;75:303-309. View Source

Purity and Consistency for Reproducible Assays

Suspenoidside B's structure is distinguished by a specific (E)-3-(4-hydroxyphenyl)acryloyl ester group attached to the iridoid core, which is a key feature not present in all suspenoidside analogs [1]. The study isolated six new iridoid glycosides (suspenoidsides A-E) from the same plant, each with a distinct substitution pattern [1]. Only a subset of these compounds (including Suspenoidside B) demonstrated strong hepatoprotective activity, implying a critical structure-activity relationship (SAR) that is directly linked to its molecular architecture. This structural uniqueness is verifiable via analytical methods like NMR and HPLC.

Purity specification

Supplier data

≥98% (HPLC)

Supports lot‑to‑lot reproducibility in cell‑based assays

Supplier‑reported specification; independent verification recommended

Evidence Dimension	Molecular structure
Target Compound Data	An iridoid glycoside with an (E)-3-(4-hydroxyphenyl)acryloyl ester moiety [1]
Comparator Or Baseline	Other suspenoidsides (e.g., Suspenoidside A, C, D, E) with different substitution patterns or glycosylation sites
Quantified Difference	The presence and position of the (E)-3-(4-hydroxyphenyl)acryloyl group correlate with observed hepatoprotective activity within the suspenoidside series [1]
Conditions	Structure elucidation was performed using comprehensive spectroscopic techniques, including NMR and electronic circular dichroism (ECD) [1]

Why This Matters

For researchers focused on SAR studies or those seeking a specific, well-characterized iridoid scaffold, Suspenoidside B offers a defined and verifiable structural variant, ensuring experimental reproducibility and enabling targeted modification.

• [1] Shao SY, Feng ZM, Yang YN, Jiang JS, Zhang PC. New iridoid glycosides from the fruits of Forsythia suspensa and their hepatoprotective activities. Bioorg Chem. 2017 Dec;75:303-309. View Source

Structural Identity Confirmed by Isolation Study

Suspenoidside B is isolated exclusively from the fruits of *Forsythia suspensa* [1]. Commercial suppliers typically offer this compound with a purity of ≥98% as determined by HPLC, which is crucial for reproducible bioassays . This level of purity ensures that observed biological effects are attributable to Suspenoidside B itself, and not to co-eluting impurities. While other iridoid glycosides can be sourced from different plants (e.g., geniposidic acid from *Gardenia jasminoides*), their source and purity profile will differ, potentially introducing variability in biological studies.

Structural elucidation

Peer‑reviewed

1D/2D NMR and experimental vs. calculated ECD comparison

Definitive structural identity supports mechanism‑of‑action study design

Published spectroscopic data available; verify compound identity upon receipt

Evidence Dimension	Purity and Source
Target Compound Data	≥98% (HPLC); isolated from *Forsythia suspensa* fruits
Comparator Or Baseline	Other iridoid glycosides (e.g., geniposidic acid from *Gardenia jasminoides*)
Quantified Difference	The specific plant source and purification protocol for Suspenoidside B results in a defined, high-purity standard suitable for quantitative research.
Conditions	Analytical quality control is performed using high-performance liquid chromatography (HPLC) with UV/Vis or MS detection

Why This Matters

Procuring a high-purity, source-defined reference standard is essential for accurate dose-response studies, biomarker validation, and ensuring inter-laboratory reproducibility of results involving Suspenoidside B.

• [1] Shao SY, Feng ZM, Yang YN, Jiang JS, Zhang PC. New iridoid glycosides from the fruits of Forsythia suspensa and their hepatoprotective activities. Bioorg Chem. 2017 Dec;75:303-309. View Source

Suspenoidside B Research and Procurement Scenarios

SAR Studies in Iridoid Hepatoprotection

Procure Suspenoidside B as a positive control or lead compound in acetaminophen-induced hepatotoxicity models. Its demonstrated, strong protective activity against APAP-induced damage in HepG2 cells makes it an ideal reference standard for screening novel hepatoprotective agents or for investigating the molecular mechanisms of DILI [1]. Researchers can use it to validate assay systems and benchmark the activity of test compounds.

Positive Control for Liver Injury Models

Utilize Suspenoidside B as a key reference compound in SAR studies aimed at understanding the pharmacophore of hepatoprotective iridoid glycosides. By comparing its structure and activity to the inactive forsydoitriside A and other suspenoidsides, researchers can systematically probe the impact of specific functional groups (e.g., the (E)-3-(4-hydroxyphenyl)acryloyl ester) on biological activity [1].

Mechanism of APAP Toxicity

Use Suspenoidside B as a high-purity chemical marker (≥98% HPLC) for the identification and quantification of this specific compound in complex botanical matrices, such as extracts of *Forsythia suspensa* . This application is critical for the standardization of herbal products, ensuring batch-to-batch consistency, and for phytochemical fingerprinting studies.

Forsythia suspensa QC and Chemotaxonomic Marker

Suspenoidside B serves as a versatile starting material for semi-synthetic derivatization. Its unique iridoid scaffold with a free carboxylic acid group and a reactive ester moiety provides handles for chemical modification. Researchers can use it to generate a library of analogs for exploring improved potency, selectivity, or pharmacokinetic properties for liver disease targets.

Application

Selection Property

Validation Focus

Iridoid SAR studies

Active benchmark with defined structure

Structure‑activity relationship in APAP hepatoprotection model

Positive control for liver injury model

Reported hepatoprotective assay response in HepG2

Assay reproducibility and benchmark response in APAP‑induced damage

Chemical probe for APAP toxicity pathways

Activity in APAP‑challenged HepG2 cells

Pathway interrogation (GSH depletion, ROS, mitochondrial dysfunction)

Botanical QC reference standard

Verified purity and structural identity

HPLC marker for Forsythia suspensa authentication

• [1] Shao SY, Feng ZM, Yang YN, Jiang JS, Zhang PC. New iridoid glycosides from the fruits of Forsythia suspensa and their hepatoprotective activities. Bioorg Chem. 2017 Dec;75:303-309. View Source